Cas no 190198-23-3 (1-2-chloro-6-(1H-imidazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-chloro-6-(1H-imidazol-1-yl)phenylethan-1-one
• CAS No: 190198-23-3
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5701158
• PubChem ID: 85729393
• Update Time: 2025-05-24

1-2-chloro-6-(1H-imidazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-6-(1H-imidazol-1-yl)phenyl]ethan-1-one
• 190198-23-3
• EN300-1292355
• 1-(2-Chloro-6-imidazol-1-ylphenyl)ethanone
• Ethanone, 1-[2-chloro-6-(1H-imidazol-1-yl)phenyl]-
• 1-2-chloro-6-(1H-imidazol-1-yl)phenylethan-1-one

• Inchi： 1S/C11H9ClN2O/c1-8(15)11-9(12)3-2-4-10(11)14-6-5-13-7-14/h2-7H,1H3
• InChI Key： YZGAPBCUEKOJGN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(N2C=NC=C2)C=CC=C1Cl)C

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 366.4±32.0 °C(Predicted)
• pka: 4.82±0.10(Predicted)

Additional information on 1-2-chloro-6-(1H-imidazol-1-yl)phenylethan-1-one

Compound CAS No. 190198-23-3: 1-(2-Chloro-6-(1H-imidazol-1-yl)phenyl)ethanone

The compound CAS No. 190198-23-3, commonly referred to as 1-(2-Chloro-6-(1H-imidazol-1-yl)phenyl)ethanone, is a synthetic organic compound with a unique structure that combines a chlorophenyl group, an imidazole ring, and a ketone functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The combination of these functional groups provides this molecule with versatile reactivity and biological activity, making it a valuable building block for further chemical modifications.

Imidazole, a heterocyclic aromatic compound, is a key structural component of this molecule. Its presence contributes to the compound's stability and ability to participate in hydrogen bonding, which is crucial for its interactions with biological systems. The chlorine atom at the 2-position of the phenyl ring adds electron-withdrawing effects, enhancing the electrophilicity of the ketone group and potentially influencing the molecule's reactivity in various chemical reactions. Recent studies have explored the role of such substituents in modulating the electronic properties of aromatic systems, leading to improved understanding of their impact on reactivity and selectivity.

The synthesis of CAS No. 190198-23-3 typically involves multi-step processes that combine nucleophilic aromatic substitution, coupling reactions, and oxidation steps. For instance, the introduction of the imidazole ring can be achieved through a Buchwald-Hartwig amination or Ullmann coupling reaction, while the ketone group is often introduced via oxidation of an alcohol or aldehyde precursor. These methods have been optimized in recent years to improve yields and reduce reaction times, making the synthesis more efficient and scalable for industrial applications.

Recent research has focused on the biological activity of CAS No. 190198-23-3, particularly its potential as an antimicrobial agent. Studies have shown that this compound exhibits moderate activity against various bacterial and fungal strains, suggesting its potential use in developing new antibiotics or antifungal agents. The presence of the imidazole ring has been implicated in these activities due to its ability to coordinate with metal ions and disrupt cellular processes. Additionally, computational studies have provided insights into the molecular mechanisms underlying these activities, paving the way for further optimization of this compound's bioactive properties.

In terms of physical properties, CAS No. 190198-23-3 is typically a crystalline solid with a melting point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's UV-vis spectrum shows strong absorption bands corresponding to π→π* transitions within the aromatic system, which can be exploited for sensing applications or as part of fluorescent probes.

The application of CAS No. 190198-23-3 extends beyond traditional chemical synthesis into emerging areas such as drug delivery systems and nanotechnology. For example, its ability to form stable complexes with metal ions has been leveraged in designing metallo-drugs or nanoparticles for targeted drug delivery. Recent advancements in click chemistry have also enabled the incorporation of this compound into larger molecular frameworks, enhancing its utility in materials science applications.

Looking ahead, ongoing research aims to further elucidate the structure-property relationships of CAS No. 190198-23-3 and explore its potential in novel therapeutic areas such as cancer treatment or neurodegenerative diseases. Collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's bioavailability, toxicity profile, and efficacy in vivo models.

In conclusion, CAS No. 190198-23